Cas no 888729-75-7 (2-(piperidin-4-yl)methylbenzonitrile)

• Product Name: 2-(piperidin-4-yl)methylbenzonitrile
• CAS No: 888729-75-7
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1933525
• PubChem ID: 45074433
• Update Time: 2025-04-21

2-(piperidin-4-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(4-piperidinylmethyl)-
• 2-(piperidin-4-yl)methylbenzonitrile
• 888729-75-7
• 2-[(piperidin-4-yl)methyl]benzonitrile
• DB-031589
• 4-(2-Cyanobenzyl)Piperidine
• EN300-1839005
• DB-093265

• Inchi： 1S/C13H16N2/c14-10-13-4-2-1-3-12(13)9-11-5-7-15-8-6-11/h1-4,11,15H,5-9H2
• InChI Key： HADPPQIZMACGNU-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=CC=2C#N)CC1

Computed Properties

• Exact Mass: 200.131348519Da
• Monoisotopic Mass: 200.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds